Cas no 808127-89-1 (1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-)

1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]- structure
808127-89-1 structure
Product name:1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-
CAS No:808127-89-1
MF:C15H14N2O
MW:238.284463405609
CID:1802088
PubChem ID:21907525

1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-
    • 808127-89-1
    • SCHEMBL1333899
    • 1h-isoindol-1-one,2,3-dihydro-4-[4-(methylamino)phenyl]-
    • Inchi: InChI=1S/C15H14N2O/c1-16-11-7-5-10(6-8-11)12-3-2-4-13-14(12)9-17-15(13)18/h2-8,16H,9H2,1H3,(H,17,18)
    • InChI Key: NJWPLBGVHLSHNR-UHFFFAOYSA-N
    • SMILES: CNC1=CC=C(C=C1)C2=C3CNC(=O)C3=CC=C2

Computed Properties

  • Exact Mass: 238.110613074g/mol
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.1Ų

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